![molecular formula C22H35NO5S B2563355 Tert-butyl 4-(5-(tosyloxy)pentyl)piperidine-1-carboxylate CAS No. 2102410-78-4](/img/structure/B2563355.png)
Tert-butyl 4-(5-(tosyloxy)pentyl)piperidine-1-carboxylate
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Overview
Description
Tert-butyl 4-(5-(tosyloxy)pentyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C22H35NO5S and its molecular weight is 425.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research has demonstrated the synthetic versatility of compounds related to Tert-butyl 4-(5-(tosyloxy)pentyl)piperidine-1-carboxylate. For example, the synthesis of related piperidine derivatives involves complex reactions like reduction, acylation, sulfonation, and substitution, yielding key intermediates for pharmaceutical compounds such as Vandetanib and Crizotinib (Wang et al., 2015; Kong et al., 2016). Furthermore, the compound has been utilized in the synthesis of small molecule anticancer drugs, highlighting its role in creating high-yield and rapid synthesis methods for medically relevant molecules (Zhang et al., 2018).
Additionally, structural analyses, including X-ray diffraction studies, have provided insights into the molecular packing and crystal structure of related compounds, showcasing their potential in forming stable chemical architectures suitable for further chemical modifications (Didierjean et al., 2004).
Biological Evaluation and Antimicrobial Activity
Although direct studies on this compound might be limited, research on structurally related compounds has evaluated their biological activities. For instance, synthesized derivatives have shown varying degrees of antibacterial and anthelmintic activity, underlining the potential of these compounds in developing new antimicrobial agents (Sanjeevarayappa et al., 2015).
Mechanism of Action
The mechanism of action for this compound is not specified in the retrieved data. It’s worth noting that the mechanism of action for a compound can vary greatly depending on its intended use, such as whether it’s used as a reagent in chemical reactions, a pharmaceutical drug, or in other applications .
Properties
IUPAC Name |
tert-butyl 4-[5-(4-methylphenyl)sulfonyloxypentyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H35NO5S/c1-18-9-11-20(12-10-18)29(25,26)27-17-7-5-6-8-19-13-15-23(16-14-19)21(24)28-22(2,3)4/h9-12,19H,5-8,13-17H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDCVKVXHTODNRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCCCCCC2CCN(CC2)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H35NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.